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Introduction
In the ongoing search for effective and safe alternatives to synthetic arthropod repellents,

naturally derived compounds have garnered significant attention. Among these, 2-undecanone
and 2-tridecanone, both methyl ketones found in the trichomes of wild tomato plants

(Lycopersicon hirsutum), have shown promise as potent tick repellents. 2-Undecanone is the

active ingredient in the commercially available repellent BioUD®, registered with the U.S.

Environmental Protection Agency (EPA). This guide provides a detailed comparison of the tick

repellency of 2-undecanone and 2-tridecanone, supported by experimental data, to assist

researchers, scientists, and drug development professionals in their evaluation of these

compounds.

Data Presentation: Repellency Comparison
The following tables summarize the quantitative data from a key study comparing the

repellency of 2-undecanone and 2-tridecanone against two medically important tick species:

the lone star tick (Amblyomma americanum) and the American dog tick (Dermacentor

variabilis).[1][2]

Table 1: Repellency on Filter Paper Assay (0.63 mg/cm²)
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Table 2: Repellency on Cheesecloth Assay (0.25 mg/cm²)

Compound Tick Species
% Repellency
at 6 hours

% Repellency
at 9 hours

% Repellency
at 12 hours

2-Tridecanone A. americanum 85%
Not Statistically

Significant

Not Statistically

Significant
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Experimental Protocols
The data presented above was obtained through two-choice bioassays. A detailed description

of the methodologies is provided below.

Two-Choice Filter Paper Bioassay
This assay evaluates the repellency of a compound when applied to a surface.

Preparation of Test Arenas: A 9 cm diameter filter paper disc is cut in half. One half is treated

with a solution of the test compound (e.g., 8% 2-tridecanone or 8% 2-undecanone in

absolute ethanol), while the control half is treated with the solvent alone (absolute ethanol).

[1][2] The treated halves are allowed to air dry completely. The two halves are then rejoined

in a petri dish.

Tick Introduction: Unfed, host-seeking adult ticks of mixed sex are used for the experiment.

[1][2] A single tick is placed at the junction of the treated and untreated halves of the filter

paper.

Data Collection: The position of the tick is recorded at specific time intervals after

introduction. A tick is considered repelled if it is on the untreated half of the filter paper. The

percentage of repellency is calculated as the number of ticks on the untreated side divided

by the total number of ticks, multiplied by 100.

Time to Repellent Failure: The assay is monitored over time to determine the duration of

repellent activity. Repellency is considered to have failed when there is no statistically

significant difference between the number of ticks on the treated and untreated surfaces.[1]

[2]

Two-Choice Cheesecloth Bioassay
This assay is designed to assess the potential use of a repellent on clothing.

Preparation of Test Material: A piece of cheesecloth is treated with a solution of the test

compound at a specific concentration (e.g., 0.25 mg/cm² of 2-tridecanone).[1]

Assay Setup: The treated cheesecloth is used in a two-choice assay format, likely against an

untreated piece of cheesecloth, similar to the filter paper assay.
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Tick Exposure and Observation: Ticks are introduced to the setup, and their preference for

the treated or untreated material is observed and recorded at various time points (e.g., 6, 9,

and 12 hours after application) to determine the duration of repellency.[1]

Mandatory Visualizations
Experimental Workflow for Tick Repellency Bioassay
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Caption: Workflow of a two-choice filter paper bioassay for tick repellency testing.
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Proposed Tick Olfactory Signaling Pathway
The precise mechanism of how ticks detect and are repelled by specific compounds like 2-
undecanone and 2-tridecanone is still under investigation. However, research suggests a

departure from the insect model of odorant-binding proteins.[3][4] The current understanding

points towards a G-protein coupled receptor (GPCR) signaling cascade within the tick's unique

sensory structure, the Haller's organ, located on their first pair of legs.[3][4]
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Repellency Properties

2-Undecanone C11H22O

2-Tridecanone C13H26O

Shorter-lasting repellency
(2-3 hours on filter paper)

Commercially available (BioUD®)

 shorter alkyl chain 

Longer-lasting repellency
(up to 12-15 hours on filter paper)

Potential for clothing application longer alkyl chain 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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